Cas no 727983-30-4 (1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid
• CAS No: 727983-30-4
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• MDL: MFCD04620388
• CID: 3106709
• PubChem ID: 2492397
• Update Time: 2025-08-05

1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid
• EN300-08544
• 1-(4-(propan-2-yl)benzenesulfonyl)piperidine-4-carboxylic acid
• G29530
• 1-(4-propan-2-ylphenyl)sulfonylpiperidine-4-carboxylic Acid
• SR-01000046739
• 1-(4-ISOPROPYLBENZENESULFONYL)PIPERIDINE-4-CARBOXYLIC ACID
• 727983-30-4
• 1-[4-(propan-2-yl)benzenesulfonyl]piperidine-4-carboxylicacid
• 1-[4-(propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid
• CEB98330
• 993-032-8
• STL080933
• Z45524869
• 1-[(4-isopropylphenyl)sulfonyl]-4-piperidinecarboxylic acid
• AKOS002301798
• 1-[(4-isopropylphenyl)sulfonyl]piperidine-4-carboxylic acid
• 1-{[4-(propan-2-yl)phenyl]sulfonyl}piperidine-4-carboxylic acid
• MFCD04620388
• SR-01000046739-1

• MDL： MFCD04620388
• Inchi： 1S/C15H21NO4S/c1-11(2)12-3-5-14(6-4-12)21(19,20)16-9-7-13(8-10-16)15(17)18/h3-6,11,13H,7-10H2,1-2H3,(H,17,18)
• InChI Key： MJDDNPKZZMWMRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 311.11912932Da
• Monoisotopic Mass: 311.11912932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid

Introduction to 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid (CAS No. 727983-30-4)

1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid, identified by its CAS number 727983-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl-piperidine derivatives, a structural motif widely recognized for its pharmacological potential. The presence of a benzenesulfonyl group attached to a piperidine ring imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzenesulfonyl moiety, characterized by its electron-withdrawing nature, plays a crucial role in modulating the reactivity and binding affinity of the molecule. This feature is particularly relevant in drug design, where precise control over molecular interactions is essential for achieving high efficacy and selectivity. The isopropyl substituent on the aromatic ring further influences the electronic distribution and steric environment, contributing to the compound's overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid with unprecedented detail. These studies have highlighted its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their ability to interact with enzymes involved in inflammatory responses and metabolic disorders.

In the realm of medicinal chemistry, the piperidine core is a well-documented pharmacophore found in numerous FDA-approved drugs. Its structural flexibility allows for the optimization of physicochemical properties such as solubility, permeability, and metabolic stability. The incorporation of a sulfonyl group enhances binding interactions with biological targets, making it an attractive modification for drug development. This has led to several preclinical studies exploring the therapeutic potential of 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid in treating conditions such as pain syndromes, neurodegenerative diseases, and cancer.

One particularly intriguing aspect of this compound is its role in modulating neurotransmitter receptors. Piperidine derivatives are known to exhibit affinity for serotonin and dopamine receptors, which are central to regulating mood, cognition, and motor function. The presence of the benzenesulfonyl group further fine-tunes these interactions, potentially leading to more selective and potent pharmacological effects. This has sparked interest among researchers looking to develop novel therapeutics for neurological disorders.

The synthesis of 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

From a regulatory perspective, compounds like 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid must undergo rigorous testing to assess their safety and efficacy before entering clinical trials. Preclinical studies using cell-based assays and animal models provide valuable insights into their pharmacological profile. These studies often focus on evaluating toxicity, pharmacokinetics, and interaction with biological targets. The results from these experiments guide further development efforts and help identify potential therapeutic applications.

The growing interest in sulfonyl-piperidine derivatives has also spurred innovation in synthetic chemistry. Researchers are exploring novel synthetic routes that minimize waste and improve sustainability. Green chemistry principles are being integrated into drug development pipelines to reduce environmental impact while maintaining high standards of quality and efficacy. This aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Another area of active research is the exploration of 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid as a building block for more complex molecules. By modifying its structure through functional group interconversions or appending different substituents, chemists can generate libraries of compounds with tailored properties. High-throughput screening (HTS) techniques are often employed to rapidly assess the activity of these derivatives against various biological targets.

The compound's potential extends beyond traditional therapeutic applications. Its unique chemical structure makes it suitable for use in material science and chemical biology research. For example, it can serve as a ligand in metal complexes or a probe for studying enzyme mechanisms. Such applications highlight the versatility of 1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid as a scientific tool.

In conclusion,1-(4-Isopropyl-benzenesulfonyl)-piperidine-4-carboxylic acid (CAS No. 727983-30-4) represents a promising candidate for further exploration in pharmaceutical research. Its structural features offer unique advantages for drug design, while recent advancements in synthetic chemistry provide new opportunities for its development into novel therapeutics. As research continues to uncover its potential applications, this compound is poised to make significant contributions to medicine and science.